Cas no 84777-64-0 (thiodipropanol)

• Product name: thiodipropanol
• CAS No: 84777-64-0
• MF: C₆H₁₄O₂S
• MW: 150.23916
• CID: 888238
• PubChem ID: 66358

thiodipropanol Chemical and Physical Properties

Names and Identifiers

• thiodipropanol
• 1,1'-Sulfanediyldi(1-propanol)
• SB85144
• FT-0614100
• 3,3'-Thiobis(propan-1-ol)
• hydroxypropyl sulfide
• EINECS 234-202-7
• 3,3'-Sulfanediyldi(propan-1-ol)
• NSC-46435
• 3,3'-thiodi-1-propanol
• 84777-64-0
• 10595-09-2
• EINECS 284-094-0
• 3,3'-Thiodipropanol, 98%
• SCHEMBL331879
• NSC 46435
• MFCD00002954
• 3,3'-Thiodipropan-1-ol
• 3-(3-hydroxypropylsulfanyl)propan-1-ol
• J-001505
• 1-Propanol, 3,3'-thiobis-
• 3,3'-Thiodipropanol
• CS-0440634
• NSC46435
• DTXSID90909836
• NS00015780
• AKOS005206918

• Inchi： InChI=1S/C6H14O2S/c7-3-1-5-9-6-2-4-8/h7-8H,1-6H2
• InChI Key： QRQVZZMTKYXEKC-UHFFFAOYSA-N
• SMILES： C(CO)CSCCCO

Computed Properties

• Exact Mass: 150.071
• Monoisotopic Mass: 150.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 44.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.094
• Boiling Point: 223.567°C at 760 mmHg
• Flash Point: 109.457°C
• Refractive Index: 1.507